(2R)-2-amino-N,3-dimethylbutanamide

• CAS RN: 132204-10-5
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.2

Description

(2R)-2-amino-N,3-dimethylbutanamide, also known as 2-amino-N,3-dimethylbutanamide, is a chiral amide compound with a wide range of potential applications in the scientific field. It is a colorless solid with a melting point of around 80°C and a boiling point of around 200°C. This compound is of particular interest due to its ability to form hydrogen bonds with other molecules, making it a useful tool for research in the fields of biochemistry and pharmacology.

Scientific Research Applications

(2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide has a wide range of potential applications in the scientific field. It has been used as a chiral ligand for asymmetric catalysis, as a building block for the synthesis of other molecules, and as a model compound for studying the structure and reactivity of amides. It has also been used in the synthesis of pharmaceuticals, such as analgesics, anti-inflammatory agents, and anticonvulsants.

Mechanism of Action

The mechanism of action of (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide involves the formation of hydrogen bonds with other molecules. This compound has two nitrogen atoms, one of which is a primary amine and the other is a secondary amine. The primary amine is able to form hydrogen bonds with other molecules, while the secondary amine is able to form weaker hydrogen bonds. These hydrogen bonds are responsible for the compound’s ability to bind to other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide are not well understood. However, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Prostaglandins are important mediators of inflammation and pain, so the inhibition of cyclooxygenase-2 by (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide could potentially be used to treat pain and inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide in laboratory experiments is its ability to form hydrogen bonds with other molecules. This makes it a useful tool for studying the structure and reactivity of amides. However, it is important to note that this compound is not very soluble in water, so it may be difficult to use in aqueous solutions. In addition, the reaction conditions required for the synthesis of this compound can be difficult to achieve.

Future Directions

There are a number of potential future directions for (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide research. These include further investigations into its mechanism of action, its potential applications in the pharmaceutical industry, and its potential use in the synthesis of other compounds. Additionally, further research could be conducted into the structure and reactivity of this compound, as well as its ability to form hydrogen bonds with other molecules. Finally, (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide could be studied in order to identify potential new applications in the scientific field.

Synthesis Methods

The synthesis of (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide can be achieved through a variety of methods. One method involves the reaction of N,3-dimethylbutanamide with anhydrous ammonia in the presence of an acid catalyst. The reaction produces (2R)-(2R)-2-amino-N,3-dimethylbutanamidedimethylbutanamide as the main product, along with other minor products. This reaction requires temperatures of around 120°C and a pressure of around 3 atm.